Cas no 1803594-61-7 (6-(methoxymethyl)bicyclo3.1.0hexan-2-one)

• Product Name: 6-(methoxymethyl)bicyclo3.1.0hexan-2-one
• CAS No: 1803594-61-7
• MDL: MFCD24734982
• CID: 4617017
• PubChem ID: 69069543
• Update Time: 2025-10-31

6-(methoxymethyl)bicyclo3.1.0hexan-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(methoxymethyl)bicyclo3.1.0hexan-2-one

• MDL： MFCD24734982

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 6-(methoxymethyl)bicyclo3.1.0hexan-2-one

Introduction to 6-(methoxymethyl)bicyclo3.1.0hexan-2-one (CAS No. 1803594-61-7)

6-(methoxymethyl)bicyclo3.1.0hexan-2-one, identified by its Chemical Abstracts Service (CAS) number 1803594-61-7, is a significant compound in the realm of organic chemistry and pharmaceutical research. This bicyclic ketone derivative has garnered attention due to its unique structural framework and potential applications in synthetic chemistry and medicinal chemistry. The compound features a fused bicyclic system with a methoxymethyl substituent at the 6-position, making it a versatile intermediate for the development of more complex molecules.

The structural motif of bicyclo3.1.0hexan-2-one provides a rigid scaffold that can be exploited for the design of biologically active scaffolds. The presence of the methoxymethyl group introduces a reactive site that can participate in various chemical transformations, such as nucleophilic additions or eliminations, which are pivotal in constructing more intricate molecular architectures. This reactivity makes 6-(methoxymethyl)bicyclo3.1.0hexan-2-one a valuable building block in the synthesis of pharmacophores.

In recent years, there has been growing interest in exploring the pharmacological potential of bicyclic compounds due to their prevalence in natural products and their ability to mimic biological targets with high affinity and selectivity. The bicyclo3.1.0hexan-2-one core has been reported in several bioactive molecules, including those with anti-inflammatory, antimicrobial, and anticancer properties. The introduction of the methoxymethyl group further enhances the compound's utility by providing additional functional handles for medicinal chemists to modify and optimize.

One of the most compelling aspects of 6-(methoxymethyl)bicyclo3.1.0hexan-2-one is its role as a precursor in the synthesis of more complex heterocyclic systems. Heterocycles are essential components of many drugs and natural products, and their structural diversity often correlates with biological activity. The compound's bicyclic nature allows for facile access to fused rings systems, which are commonly found in bioactive molecules. For instance, derivatives of this compound have been explored as intermediates in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies.

The methoxymethyl group in 6-(methoxymethyl)bicyclo3.1.0hexan-2-one also lends itself to derivatization through etherification or esterification reactions, enabling the creation of a wide range of functionalized derivatives. These derivatives can be further modified to explore different pharmacological profiles, making this compound a versatile tool for drug discovery efforts. Additionally, the compound's stability under various reaction conditions makes it suitable for large-scale synthetic applications, which is crucial for industrial processes.

Recent advancements in computational chemistry have also highlighted the importance of 6-(methoxymethyl)bicyclo3.1.0hexan-2-one as a scaffold for virtual screening and drug design algorithms. High-throughput virtual screening (HTVS) has become an indispensable tool in modern drug discovery, allowing researchers to rapidly identify potential lead compounds from large databases of chemical entities. The unique structural features of this compound make it an attractive candidate for inclusion in such databases, where it can be screened against biological targets to identify novel therapeutic agents.

The synthesis of 6-(methoxymethyl)bicyclo3.1.0hexan-2-one itself has been optimized through various methodologies, including cycloaddition reactions and rearrangement processes that leverage its bicyclic framework. These synthetic routes not only highlight the compound's versatility but also demonstrate its importance as a synthetic intermediate. For instance, intramolecular Friedel-Crafts acylations have been employed to construct the bicyclic core, while nucleophilic additions have been used to introduce the methoxymethyl group at the 6-position.

In conclusion, 6-(methoxymethyl)bicyclo3.1.0hexan-2-one (CAS No. 1803594-61-7) represents a fascinating compound with significant potential in synthetic and medicinal chemistry. Its unique structural features and reactivity make it a valuable building block for the development of novel bioactive molecules. As research continues to uncover new applications for this compound, its importance in drug discovery and chemical synthesis is likely to grow even further.